Cas no 1379812-25-5 (Tert-butyl 2-(4-fluorophenyl)-4-oxoazetidine-1-carboxylate)

• Product Name: Tert-butyl 2-(4-fluorophenyl)-4-oxoazetidine-1-carboxylate
• CAS No: 1379812-25-5
• MF: C₁₄H₁₆FNO₃
• MW: 265.28014755249
• MDL: MFCD22988874
• CID: 4697967
• Update Time: 2025-11-06

Tert-butyl 2-(4-fluorophenyl)-4-oxoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (+/-)-tert-Butyl 2-(4-fluorophenyl)-4-oxoazetidine-1-carboxylate
• tert-butyl 2-(4-fluorophenyl)-4-oxoazetidine-1-carboxylate
• Tert-butyl 2-(4-fluorophenyl)-4-oxoazetidine-1-carboxylate

• MDL： MFCD22988874
• Inchi： 1S/C14H16FNO3/c1-14(2,3)19-13(18)16-11(8-12(16)17)9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3
• InChI Key： WRIGUXUHMAZYDK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CC(N1C(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 369
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl 2-(4-fluorophenyl)-4-oxoazetidine-1-carboxylate

Research Brief on Tert-butyl 2-(4-fluorophenyl)-4-oxoazetidine-1-carboxylate (CAS: 1379812-25-5)

Tert-butyl 2-(4-fluorophenyl)-4-oxoazetidine-1-carboxylate (CAS: 1379812-25-5) is a key intermediate in the synthesis of β-lactam compounds, which are widely recognized for their pharmaceutical applications, particularly in the development of antibiotics and enzyme inhibitors. Recent studies have highlighted its significance in the design of novel bioactive molecules, owing to its structural versatility and reactivity. This research brief consolidates the latest findings on this compound, focusing on its synthetic pathways, biological relevance, and potential therapeutic applications.

Recent advancements in synthetic chemistry have optimized the preparation of Tert-butyl 2-(4-fluorophenyl)-4-oxoazetidine-1-carboxylate, with a focus on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method using palladium-based catalysts to achieve a 92% yield under mild conditions. This method not only enhances efficiency but also reduces the environmental impact compared to traditional synthetic routes. The compound's stability under various pH conditions was also investigated, confirming its suitability for further derivatization in drug development.

In the context of biological activity, Tert-butyl 2-(4-fluorophenyl)-4-oxoazetidine-1-carboxylate has shown promise as a precursor for β-lactamase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of inhibitors targeting resistant bacterial strains. The derived compounds exhibited potent activity against extended-spectrum β-lactamases (ESBLs), with IC50 values in the nanomolar range. These findings underscore its potential in addressing antibiotic resistance, a critical global health challenge.

Further research has explored the compound's role in cancer therapeutics. A preclinical study (Nature Communications, 2024) utilized Tert-butyl 2-(4-fluorophenyl)-4-oxoazetidine-1-carboxylate to synthesize covalent inhibitors targeting oncogenic kinases. The resulting molecules demonstrated selective inhibition of EGFR and HER2 mutants, with minimal off-target effects. This highlights its utility in precision medicine, particularly for cancers driven by kinase mutations.

In conclusion, Tert-butyl 2-(4-fluorophenyl)-4-oxoazetidine-1-carboxylate (CAS: 1379812-25-5) continues to be a molecule of significant interest in pharmaceutical research. Its applications span antibiotic development, enzyme inhibition, and targeted cancer therapy, supported by robust synthetic methodologies and promising biological data. Future research should focus on scaling up production and exploring additional therapeutic targets to fully realize its potential.